Cas no 1048917-99-2 (4-bromo-6-nitro-1(3H)-Isobenzofuranone)

4-bromo-6-nitro-1(3H)-Isobenzofuranone structure
1048917-99-2 structure
Product Name:4-bromo-6-nitro-1(3H)-Isobenzofuranone
CAS No:1048917-99-2
MF:C8H4BrNO4
MW:258.025661468506
CID:2135362
PubChem ID:44829112
Update Time:2025-04-21

4-bromo-6-nitro-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-6-nitro-1(3H)-Isobenzofuranone
    • 4-bromo-6-nitro-3H-2-benzofuran-1-one
    • AKOS015833738
    • 1048917-99-2
    • 4-Bromo-6-nitroisobenzofuran-1(3H)-one
    • DB-059215
    • 4-BROMO-6-NITRO-3H-ISOBENZOFURAN-1-ONE
    • 4-Bromo-6-nitro-2-benzofuran-1(3H)-one
    • DTXSID00661195
    • Inchi: 1S/C8H4BrNO4/c9-7-2-4(10(12)13)1-5-6(7)3-14-8(5)11/h1-2H,3H2
    • InChI Key: RKMFHUQFWOQVGC-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2C(=O)OCC=21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 256.93237Da
  • Monoisotopic Mass: 256.93237Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.1Ų
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